
A Comprehensive Review of Senecio Alkaloids:
From Biosynthesis to Toxicity and Therapeutic

Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jaconine

Cat. No.: B1233471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The genus Senecio, one of the largest genera in the Asteraceae family, is notorious for

producing a diverse array of pyrrolizidine alkaloids (PAs). These secondary metabolites are of

significant interest to researchers due to their potent toxicity, primarily hepatotoxicity, and their

potential, albeit limited, therapeutic applications. This technical guide provides an in-depth

review of the current literature on Senecio alkaloids, focusing on their chemistry, biosynthesis,

mechanisms of toxicity, and the analytical methods used for their study.

Chemistry and Biosynthesis of Senecio Alkaloids
Senecio alkaloids are predominantly macrocyclic diesters of a necine base, most commonly

retronecine, and a necic acid. The biosynthesis of these complex molecules originates from

basic amino acid precursors.

The biosynthetic pathway is initiated from L-arginine or L-ornithine. Through a series of

enzymatic reactions, these precursors are converted to putrescine. The key enzyme,

homospermidine synthase (HSS), then catalyzes the formation of homospermidine from two

molecules of putrescine. This is a critical and committing step in the biosynthesis of the

pyrrolizidine nucleus. The necine base is subsequently formed through a series of oxidations,

cyclizations, and reductions.
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The necic acid moieties are derived from the metabolism of amino acids, such as isoleucine,

which undergo modification to form the characteristic branched-chain structures that esterify

the necine base. The final step in the biosynthesis is the esterification of the necine base with

the necic acid, often followed by N-oxidation, to form the mature pyrrolizidine alkaloid N-oxides,

the primary form of PAs found in Senecio plants.[1][2][3][4][5]
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Biosynthesis of Pyrrolizidine Alkaloids.

Quantitative Data on Senecio Alkaloids
The concentration and composition of pyrrolizidine alkaloids can vary significantly between

different Senecio species, as well as within different parts of the same plant. Environmental

factors can also influence alkaloid content. The following tables summarize some of the

quantitative data reported in the literature.

Senecio Species Plant Part

Total Pyrrolizidine
Alkaloid
Concentration (%
dry weight)

Reference

Senecio riddellii Whole Plant 0.2% to 18.0% [6]

Senecio douglasii var.

longilobus
Whole Plant 0.63% to 2.02% [6]

Senecio vulgaris Whole Plant 0.63% to 2.02% [6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/19545881/
https://www.researchgate.net/publication/330745468_Pyrrolizidine_Alkaloids_Biosynthesis_Biological_Activities_and_Occurrence_in_Crop_Plants
https://pubmed.ncbi.nlm.nih.gov/30704105/
https://www.mdpi.com/1420-3049/24/3/498
https://www.mdpi.com/1422-0067/19/6/1668
https://www.benchchem.com/product/b1233471?utm_src=pdf-body-img
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?params=/context/usdaarsfacpub/article/1882/&path_info=Stegelmeier_VCNAFAP_2011_Pyrrolizidine_alkaloid.pdf
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?params=/context/usdaarsfacpub/article/1882/&path_info=Stegelmeier_VCNAFAP_2011_Pyrrolizidine_alkaloid.pdf
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?params=/context/usdaarsfacpub/article/1882/&path_info=Stegelmeier_VCNAFAP_2011_Pyrrolizidine_alkaloid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyrrolizidine Alkaloid
LD50 (mg/kg body weight,
rat)

Reference

Senecionine 64.12 ± 2.24 [7]

Riddelliine Not specified

Retrorsine Not specified

Senecio
Species

Alkaloid

Mean
Concentration
in Shoots
(mg/g)

Mean
Concentration
in Roots
(mg/g)

Reference

Senecio

jacobaea
Senecionine Varies Varies [8]

Senecio

aquaticus
Senecionine Varies Varies [8]

Senecio vulgaris Senecionine Varies Varies [9][10]

Senecio vulgaris
Senecionine N-

oxide
Varies Varies [9][10]

Senecio vulgaris Integerrimine Varies Varies [9]

Senecio vulgaris
Integerrimine N-

oxide
Varies Varies [9][10]

Senecio vulgaris Seneciphylline Varies Varies [9][10]

Senecio vulgaris
Seneciphylline

N-oxide
Varies Varies [9][10]

Experimental Protocols
Extraction and Quantification of Pyrrolizidine Alkaloids
A common method for the extraction and quantification of PAs from Senecio plant material

involves the following steps.[7][11][12][13][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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